Cas no 258283-96-4 (Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI))

Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI) structure
258283-96-4 structure
Product Name:Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI)
CAS No:258283-96-4
MF:C18H18O
MW:250.334925174713
CID:254575
PubChem ID:21138413
Update Time:2025-04-19

Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI)
    • 1-ethoxy-4-[2-(4-ethylphenyl)ethynyl]benzene
    • 1-(2-(4-ethoxyphenyl)ethynyl)-4-ethylbenzene
    • 1-ETHOXY-4-(2-(4-ETHYLPHENYL)ETHYNYL)BENZENE
    • SCHEMBL13433660
    • 1-Ethoxy-4-((4-ethylphenyl)ethynyl)benzene
    • DTXSID00610961
    • 258283-96-4
    • 1-Ethoxy-4-[(4-ethylphenyl)ethynyl]benzene
    • Inchi: 1S/C18H18O/c1-3-15-5-7-16(8-6-15)9-10-17-11-13-18(14-12-17)19-4-2/h5-8,11-14H,3-4H2,1-2H3
    • InChI Key: BWDWSCGQEMSUQL-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C#CC2C=CC(=CC=2)CC)=CC=1

Computed Properties

  • Exact Mass: 250.13600
  • Monoisotopic Mass: 250.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 4.04750

Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI) Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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